1-[(2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
CAS No.:
Cat. No.: VC18644614
Molecular Formula: C10H15N3O5
Molecular Weight: 257.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C10H15N3O5 |
|---|---|
| Molecular Weight | 257.24 g/mol |
| IUPAC Name | 1-[(2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C10H15N3O5/c1-4-2-13(10(17)12-8(4)16)9-6(11)7(15)5(3-14)18-9/h2,5-7,9,14-15H,3,11H2,1H3,(H,12,16,17)/t5-,6+,7-,9-/m1/s1 |
| Standard InChI Key | VGYZEXPNNAEQKL-JVZYCSMKSA-N |
| Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2[C@H]([C@@H]([C@H](O2)CO)O)N |
| Canonical SMILES | CC1=CN(C(=O)NC1=O)C2C(C(C(O2)CO)O)N |
Introduction
Chemical Structure and Nomenclature
The compound belongs to the class of modified nucleosides, featuring a pyrimidine-2,4-dione base (thymine derivative) linked to a stereochemically defined oxolane (tetrahydrofuran) sugar moiety. Its IUPAC name, 1-[(2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione, reflects the absolute configuration at C2, C3, C4, and C5 of the oxolane ring. Key structural attributes include:
-
A 5-methylpyrimidine-2,4-dione base, analogous to thymidine.
-
An oxolane ring with hydroxyl, hydroxymethyl, and amino substituents at positions 3, 4, and 5, respectively .
Table 1: Fundamental Chemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₀H₁₅N₃O₅ | |
| Molecular Weight | 257.24 g/mol | |
| Melting Point | 161–162°C (analog data) | |
| Solubility | Sparingly soluble in DMSO, methanol | |
| pKa | 9.55 (predicted) |
Physicochemical Properties
The compound exhibits hygroscopicity and moisture sensitivity, necessitating storage at 2–8°C . Its predicted density is 1.36 g/cm³, and the pKa of 9.55 suggests protonation of the amino group under physiological conditions . Solubility data indicate limited dissolution in polar aprotic solvents like DMSO and methanol, which may influence formulation strategies .
Research Findings from Structural Analogs
Table 2: Bioactivity of Related Compounds
| Compound | Activity | Source |
|---|---|---|
| 5’-Arylchalcogeno-3-aminothymidine | Antitumoral (IC₅₀: 12–45 μM) | |
| 3’-Fluoro-4-hydroxy analog | Enhanced metabolic stability | |
| Stavudine (d4T) | HIV-1 reverse transcriptase inhibition |
-
Antioxidant Mechanisms: 3-Aminothymidine derivatives exhibit DPPH radical scavenging (EC₅₀: 0.8–1.2 mM) and inhibit lipid peroxidation by 60–85% at 100 μM .
-
Structural Modifications: Fluorination at C3’ (as in ) improves bioavailability, suggesting that similar substitutions in this compound could optimize pharmacokinetics.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume